Cas no 1017241-19-8 (2-(2,2-difluoropropyl)isoindoline-1,3-dione)

• Product Name: 2-(2,2-difluoropropyl)isoindoline-1,3-dione
• CAS No: 1017241-19-8
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 3046696
• PubChem ID: 57022591
• Update Time: 2025-04-21

2-(2,2-difluoropropyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoropropyl)isoindoline-1,3-dione
• 2-(2,2-difluoropropyl)isoindole-1,3-dione
• 1017241-19-8

• Inchi： 1S/C11H9F2NO2/c1-11(12,13)6-14-9(15)7-4-2-3-5-8(7)10(14)16/h2-5H,6H2,1H3
• InChI Key： CTKPAUQAXMHVDE-UHFFFAOYSA-N
• SMILES： FC(C)(CN1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 225.06000
• Monoisotopic Mass: 225.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38000
• LogP: 1.87570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones